Cas no 1261222-08-5 (4-(3,4-Diaminophenyl)morpholin-3-one)

• Product Name: 4-(3,4-Diaminophenyl)morpholin-3-one
• CAS No: 1261222-08-5
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 2106468
• Update Time: 2025-06-10

4-(3,4-Diaminophenyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-diaminophenyl)morpholin-3-one
• ADIGYOVKNNNFKB-UHFFFAOYSA-N
• 4-(3,4-Diaminophenyl)morpholin-3-one

• Inchi： 1S/C10H13N3O2/c11-8-2-1-7(5-9(8)12)13-3-4-15-6-10(13)14/h1-2,5H,3-4,6,11-12H2
• InChI Key： ADIGYOVKNNNFKB-UHFFFAOYSA-N
• SMILES： O1CC(N(C2C=CC(=C(C=2)N)N)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Topological Polar Surface Area: 81.6

Additional information on 4-(3,4-Diaminophenyl)morpholin-3-one

Introduction to 4-(3,4-Diaminophenyl)morpholin-3-one (CAS No. 1261222-08-5)

4-(3,4-Diaminophenyl)morpholin-3-one (CAS No. 1261222-08-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Morpholine-3-one, 4-(3,4-diaminophenyl)-, is characterized by its unique structural features and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research developments.

Chemical Properties

4-(3,4-Diaminophenyl)morpholin-3-one is a white to off-white crystalline solid with a molecular formula of C₁₁H₁₄N₄O and a molecular weight of 218.26 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. Its melting point is reported to be around 190-195°C. The presence of multiple functional groups, including the morpholine ring and the diamine substituent on the phenyl ring, contributes to its chemical reactivity and potential for forming various derivatives.

Synthesis Methods

The synthesis of 4-(3,4-diaminophenyl)morpholin-3-one has been reported using several methodologies. One common approach involves the reaction of 3,4-diaminobenzaldehyde with morpholine in the presence of a suitable reducing agent such as sodium borohydride or sodium cyanoborohydride. This method typically yields the desired product in moderate to good yields. Another synthetic route involves the condensation of 3,4-diaminophenylamine with morpholine-3-one under acidic conditions. These synthetic strategies provide researchers with flexible options for preparing the compound in laboratory settings.

Biological Activities

4-(3,4-Diaminophenyl)morpholin-3-one has been investigated for its potential biological activities, particularly in the context of medicinal chemistry and drug discovery. Recent studies have highlighted its anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its anti-inflammatory properties, 4-(3,4-Diaminophenyl)morpholin-3-one has shown promise as an antioxidant agent. Research conducted by a team at the University of California found that this compound effectively scavenges reactive oxygen species (ROS) and protects cells from oxidative stress-induced damage. These findings suggest that it may have therapeutic potential in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Clinical Applications and Research Developments

The potential clinical applications of 4-(3,4-Diaminophenyl)morpholin-3-one are an active area of research. Preclinical studies have shown that this compound may be effective in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). A recent study published in the journal Inflammation reported that oral administration of this compound significantly reduced inflammation and improved clinical symptoms in animal models of IBD.

Beyond its anti-inflammatory and antioxidant properties, there is growing interest in exploring the neuroprotective effects of 4-(3,4-Diaminophenyl)morpholin-3-one. Preliminary studies have indicated that it may protect neurons from ischemic injury by reducing oxidative stress and inhibiting apoptosis. These findings open up new avenues for its use in treating neurological disorders such as stroke and Alzheimer's disease.

Safety Considerations

The safety profile of 4-(3,4-Diaminophenyl)morpholin-3-one is an important consideration for its potential therapeutic applications. Preclinical toxicity studies have generally shown that this compound is well-tolerated at therapeutic doses. However, further research is needed to fully evaluate its long-term safety and potential side effects in humans.

In conclusion, 4-(3,4-Diaminophenyl)morpholin-3-one (CAS No. 1261222-08-5) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility. As more studies are conducted, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.